Cas no 686737-46-2 (2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 686737-46-2
• MF: C₂₃H₂₀N₂O₇S₂
• MW: 500.544103622437
• CID: 6410900
• PubChem ID: 2157190
• Update Time: 2025-10-29

2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide
• 2-{[4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide
• Z57820634
• N-(2,4-dimethoxyphenyl)-2-((2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-yl)thio)acetamide
• AKOS001494596
• CHEMBL1318205
• HMS1813P15
• C176-0351
• F0586-0464
• 686737-46-2
• NCGC00104672-01
• 2-[[4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• Acetamide, N-(2,4-dimethoxyphenyl)-2-[[2-(2-furanyl)-4-(phenylsulfonyl)-5-oxazolyl]thio]-

• Inchi： 1S/C23H20N2O7S2/c1-29-15-10-11-17(19(13-15)30-2)24-20(26)14-33-23-22(25-21(32-23)18-9-6-12-31-18)34(27,28)16-7-4-3-5-8-16/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key： PKVRJYYHWZKDMM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1OC(C2=CC=CO2)=NC=1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 500.07119333g/mol
• Monoisotopic Mass: 500.07119333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 11.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide (CAS No. 686737-46-2)

The compound 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide, identified by its CAS No. 686737-46-2, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the benzenesulfonyl and furan-2-yl moieties, make it a promising candidate for various applications. This article delves into the compound's properties, potential uses, and relevance to contemporary scientific inquiries.

One of the most intriguing aspects of 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide is its hybrid structure, which combines a 1,3-oxazole core with a furan ring and a benzenesulfonyl group. This combination is often sought after in drug discovery due to its potential to interact with biological targets. Researchers are particularly interested in how the sulfanyl and acetamide functionalities contribute to the compound's bioactivity, especially in the context of enzyme inhibition or receptor modulation.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds like 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide. These compounds are frequently explored for their potential in treating diseases such as cancer, inflammation, and microbial infections. The furan-2-yl group, in particular, is known for its role in enhancing the pharmacokinetic properties of drug candidates, making this compound a subject of ongoing studies.

Another area of interest is the compound's potential as a building block in organic synthesis. The presence of multiple reactive sites, including the oxazol-5-ylsulfanyl and acetamide groups, allows for further functionalization, enabling the creation of derivatives with tailored properties. This versatility aligns with the current trend in green chemistry, where researchers aim to develop sustainable and efficient synthetic routes.

From a spectroscopic perspective, 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide exhibits distinct characteristics that facilitate its identification and analysis. Techniques such as NMR and mass spectrometry are commonly employed to study its structure and purity, which are critical for ensuring its suitability in research applications. The compound's CAS No. 686737-46-2 serves as a unique identifier in databases, aiding in literature searches and regulatory compliance.

The compound's relevance extends to the field of computational chemistry, where molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are conducted to predict its interactions with biological targets. Such in silico approaches are increasingly popular as they reduce the need for extensive laboratory testing, aligning with the push for cost-effective and time-efficient drug discovery processes.

In conclusion, 2-{4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide (CAS No. 686737-46-2) represents a fascinating area of research with broad implications for pharmaceutical development and organic synthesis. Its unique structure and potential applications make it a compound worth watching in the coming years, particularly as the scientific community continues to explore innovative solutions to global health challenges.